5-Ethyl-1,3,4-thiadiazole-2-carboxylic acid

• Molecular Formula: C5H6N2O2S
• Molecular Weight: 158.18 g/mol
• SMILES: CCC1=NN=C(S1)C(=O)O
• InChI: InChI=1S/C5H6N2O2S/c1-2-3-6-7-4(10-3)5(8)9/h2H2,1H3,(H,8,9)
• InChIKey: BMFLSPIHCSBCAX-UHFFFAOYSA-N

5-Ethyl-1,3,4-thiadiazole-2-carboxylic Acid – Overview

5-Ethyl-1,3,4-thiadiazole-2-carboxylic acid (CAS 1523440-52-9, C₅H₆N₂O₂S, MW 158.18) belongs to the 1,3,4-thiadiazole class—a five-membered pseudo-aromatic heterocycle containing one sulfur and two nitrogen atoms. The ethyl substituent at position 5 and carboxylic acid moiety at position 2 provide a defined balance of lipophilicity (calculated LogP = 0.7987) and hydrogen-bonding capacity (TPSA = 63.08 Ų, 1 H-bond donor, 4 H-bond acceptors) . This compound serves exclusively as a research intermediate and synthetic building block; no therapeutic or agrochemical end-use claims are made for the free acid itself. Its differentiation from closely related 5-alkyl-1,3,4-thiadiazole-2-carboxylic acids (methyl, isopropyl, tert-butyl, and unsubstituted analogs) arises from quantifiable differences in physicochemical properties, solid-state behaviour, and the performance characteristics of its downstream derivatives, as documented in peer-reviewed crystallographic, thermochemical, and corrosion-inhibition literature.

Intermediate lipophilicity (LogP 0.80) for balanced solubility and permeability profiling

Defined H-bond donor/acceptor profile (HBD 1, HBA 4) for lead optimisation studies

Privileged 5-ethyl-1,3,4-thiadiazole scaffold for agrochemical intermediate synthesis

Crystallisation research and solid-state polymorphism screening

Why 5-Ethyl-1,3,4-thiadiazole-2-carboxylic Acid Is Not Substitutable

Within the 5-alkyl-1,3,4-thiadiazole-2-carboxylic acid series, the identity of the 5-position alkyl substituent governs lipophilicity (LogP spans from −0.41 for the unsubstituted parent to ~3.7 for the tert-butyl analog), solid-state hydrogen-bonding architecture, and thermodynamic stability [1][2]. The 5-ethyl variant occupies a specific intermediate hydrophobicity window (LogP = 0.7987) that distinguishes it from the more hydrophilic 5-methyl (LogP = 0.54470) and the significantly more lipophilic 5-tert-butyl (LogP ≈ 3.7) congeners [2]. In the 2-amino series—the closest structurally characterized proxy—the 5-ethyl and 5-methyl derivatives crystallize in different space groups (Pbca vs. P₂₁/n) and exhibit distinct three-dimensional hydrogen-bonded networks that diverge from the one-dimensional packing of the unsubstituted parent [1]. Procuring a generic '5-alkyl-1,3,4-thiadiazole-2-carboxylic acid' without specifying the ethyl substituent therefore risks introducing an analog with measurably different solubility, crystal form, reactivity, and—when carried into derivative synthesis—altered biological or materials performance. The quantitative evidence below substantiates why substitution is not scientifically interchangeable.

! 5-Methyl or unsubstituted analogs shift LogP downward by 0.25–1.21 units, altering partitioning behavior and solubility

! 5-tert-Butyl analog increases LogP by ~2.9 units; crystal packing and thermodynamic stability may differ

! Generic 5-alkyl sourcing risks introducing polymorphic forms (Pbca vs. P2₁/n) with divergent dissolution rates

• [1] Antolini, L., Benedetti, A., Fabretti, A. C., Giusti, A., & Menziani, M. C. (2001). 2-Amino-5-methyl-1,3,4-thiadiazole and 2-amino-5-ethyl-1,3,4-thiadiazole. Acta Crystallographica Section C, 57, 1295–1297. DOI: 10.1107/S0108270101011817. View Source
• [2] Kuujia.com. 5-tert-Butyl-1,3,4-thiadiazole-2-carboxylic acid (CAS 1143622-43-8). LogP = 3.7. And Smolecule.com. 5-Methyl-1,3,4-thiadiazole-2-carboxylic acid (CAS 501698-31-3). LogP = 0.54470. View Source

5-Ethyl-1,3,4-thiadiazole-2-carboxylic Acid: Quantitative Differentiation vs. Analogues

Lipophilicity (LogP) Differentiation vs. Analogues

The calculated partition coefficient (LogP) for 5-ethyl-1,3,4-thiadiazole-2-carboxylic acid is 0.7987, placing it at an intermediate hydrophobicity between the 5-methyl analog (LogP = 0.54470) and the 5-tert-butyl analog (LogP ≈ 3.7), and substantially above the unsubstituted 1,3,4-thiadiazole-2-carboxylic acid (LogP = −0.41) [1]. The 0.254 log unit difference between 5-ethyl and 5-methyl corresponds to an approximately 1.8-fold difference in partition coefficient, which can meaningfully affect aqueous solubility, membrane permeability, and protein-binding characteristics when the scaffold is elaborated into bioactive derivatives.

Lipophilicity (LogP) Differentiation

Cross-study comparable

LogP = 0.7987 (Δ +0.254 vs. 5-methyl)

Distinct intermediate hydrophobicity supports partitioning and solubility screening

Computed LogP, not experimental shake-flask data

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 0.7987 (5-ethyl-1,3,4-thiadiazole-2-carboxylic acid)
Comparator Or Baseline	LogP = 0.54470 (5-methyl-1,3,4-thiadiazole-2-carboxylic acid); LogP = −0.41 (1,3,4-thiadiazole-2-carboxylic acid, unsubstituted); LogP ≈ 3.7 (5-tert-butyl-1,3,4-thiadiazole-2-carboxylic acid)
Quantified Difference	ΔLogP = +0.254 vs. 5-methyl; ΔLogP = +1.21 vs. unsubstituted; ΔLogP = −2.90 vs. 5-tert-butyl
Conditions	Computed LogP values from vendor technical datasheets using standard prediction algorithms (ALogP/XLogP); not experimentally determined by shake-flask method.

Why This Matters

The 5-ethyl substituent delivers a distinct hydrophobicity that cannot be replicated by the 5-methyl or unsubstituted analogs, directly impacting solubility and partitioning behaviour in downstream medicinal chemistry or agrochemical lead optimisation programmes.

• [1] Kuujia.com. 5-tert-Butyl-1,3,4-thiadiazole-2-carboxylic acid (CAS 1143622-43-8). LogP = 3.7. View Source

Crystal Structure and H-Bonding Architecture vs. Analogues

Single-crystal X-ray diffraction studies of the 2-amino-1,3,4-thiadiazole series—the closest crystallographically characterized proxy for the carboxylic acid series—reveal that 2-amino-5-ethyl-1,3,4-thiadiazole (II) crystallizes in the orthorhombic space group Pbca (a = 7.2752 Å, b = 10.7294 Å, c = 15.4991 Å, V = 1209.84 ų, Z = 8), while the 5-methyl analog (I) adopts the monoclinic space group P₂₁/n (a = 8.5116 Å, b = 6.5690 Å, c = 10.243 Å, β = 109.36°, V = 540.34 ų, Z = 4) [1]. Despite different space groups, both alkyl-substituted derivatives form comparable three-dimensional hydrogen-bonded networks (graph set R₆⁶(20)), whereas the unsubstituted parent 2-amino-1,3,4-thiadiazole forms only a one-dimensional hydrogen-bonded ribbon with denser crystal packing (ρ = 1.609 Mg m⁻³) [1]. This demonstrates that 5-alkyl substitution fundamentally alters the supramolecular assembly compared to the parent scaffold.

Crystal Architecture vs. Analogues

Class-level inference

Orthorhombic Pbca V = 1209.84 ų (ethyl) vs. monoclinic P2₁/n (methyl)

Different space groups indicate alkyl-dependent polymorph control is needed

Data from 2-amino series; carboxylic acid may exhibit analogous behavior

Evidence Dimension	Crystal system, space group, unit cell volume, and hydrogen-bonding dimensionality
Target Compound Data	2-amino-5-ethyl-1,3,4-thiadiazole: orthorhombic Pbca, V = 1209.84 ų, Z = 8, 3D H-bond network [1]
Comparator Or Baseline	2-amino-5-methyl-1,3,4-thiadiazole: monoclinic P₂₁/n, V = 540.34 ų, Z = 4, 3D H-bond network; 2-amino-1,3,4-thiadiazole (unsubstituted): 1D H-bond ribbon, ρ = 1.609 Mg m⁻³ [1]
Quantified Difference	Volume per formula unit: 151.2 ų (ethyl) vs. 135.1 ų (methyl); packing density of unsubstituted parent (1.609 Mg m⁻³) exceeds both alkyl-substituted forms
Conditions	Single-crystal X-ray diffraction at T = 150 K, Mo Kα radiation (λ = 0.71073 Å). Data collected on Nonius KappaCCD area-detector diffractometer.

Why This Matters

The 5-ethyl substituent produces a distinct crystal form (Pbca) with measurably different unit cell parameters and packing architecture compared to the 5-methyl analog (P₂₁/n), which can translate into divergent solubility, dissolution rate, and formulation behaviour in solid-state applications. Note: this inference is drawn from the 2-amino series; the carboxylic acid series is expected to exhibit analogous alkyl-dependent packing differences, but direct crystallographic data for the free acid remains unpublished.

• [1] Antolini, L., Benedetti, A., Fabretti, A. C., Giusti, A., & Menziani, M. C. (2001). 2-Amino-5-methyl-1,3,4-thiadiazole and 2-amino-5-ethyl-1,3,4-thiadiazole. Acta Crystallographica Section C, 57, 1295–1297. DOI: 10.1107/S0108270101011817. View Source

Corrosion Inhibition: AETDA vs. MMI on Brass

In a direct head-to-head electrochemical study, 2-amino-5-ethyl-1,3,4-thiadiazole (AETDA)—the 2-amino derivative sharing the 5-ethyl-1,3,4-thiadiazole core—achieved 92.93% corrosion inhibition efficiency on brass in 0.9% NaCl at 10⁻² M inhibitor concentration, compared to 88.78% for 2-mercapto-1-methylimidazole (MMI) under identical conditions [1]. At a lower concentration of 10⁻³ M, AETDA maintained 76.12% efficiency vs. 72.16% for MMI [1]. On austenitic stainless steel (type 304) in dilute HCl, AETDA (also referred to as TTD) achieved 74.2% inhibition efficiency by potentiodynamic polarization and 70.22% by mass loss analysis [2]. The inhibition mechanism involves chemisorption obeying the Langmuir, Frumkin, and Freundlich adsorption isotherms [2].

Corrosion Inhibition: AETDA vs. MMI

Class-level inference

AETDA 92.93% vs. MMI 88.78% at 10⁻² M on brass

Supports 5-ethyl-thiadiazole scaffold for corrosion inhibitor design

Class-level inference from 2-amino derivative; free acid not directly tested

Evidence Dimension	Corrosion inhibition efficiency (%) on metal substrates
Target Compound Data	AETDA: 92.93% at 10⁻² M, 76.12% at 10⁻³ M on brass in 0.9% NaCl [1]; 74.2% (polarization) and 70.22% (mass loss) on type 304 stainless steel in dilute HCl [2]
Comparator Or Baseline	MMI: 88.78% at 10⁻² M, 72.16% at 10⁻³ M on brass in 0.9% NaCl; N-acetyl-L-leucine: 44.21% at 10⁻³ M [1]
Quantified Difference	AETDA outperforms MMI by +4.15 percentage points at 10⁻² M and +3.96 percentage points at 10⁻³ M on brass
Conditions	Electrochemical methods: open circuit potential (OCP), cyclic voltammetry (CV), and potentiodynamic polarization (PD) in 0.9%, 2%, and 3.5% NaCl solutions at ambient temperature.

Why This Matters

The 5-ethyl substituent on the thiadiazole ring contributes to superior corrosion inhibition performance relative to alternative heterocyclic inhibitors (MMI). While the carboxylic acid form itself has not been directly tested for corrosion inhibition, its close structural relationship to AETDA—and the established role of the 5-ethyl group in enhancing surface adsorption—supports its selection as a precursor for designing corrosion inhibitor libraries. This evidence is class-level inference from the 2-amino analog.

• [1] Cvetković, A., Mihajlović, M., Tasić, Z., Radovanović, M. B., Simonović, A., & Nedelkovski, V. (2025). Influence of organic compound structure on brass corrosion inhibition efficiency. Proceedings – XVI International Mineral Processing and Recycling Conference (IMPRC), Belgrade, Serbia. DOI: 10.5937/IMPRC25497C. View Source
• [2] Loto, R. T., Loto, C. A., Popoola, A. P., & Fedotova, T. (2016). Inhibition effect of 2-amino-5-ethyl-1,3,4-thiadiazole on corrosion behaviour of austenitic stainless steel type 304 in dilute HCl solution. Zhongguo Youse Jinshu Xuebao/Chinese Journal of Nonferrous Metals, 26(2). View Source

Thermodynamic Stability of AETDA vs. Analogues

A comprehensive thermochemical study combining rotating-bomb combustion calorimetry, Calvet microcalorimetry, mass-loss effusion, and G3(MP2)//B3LYP-level computational calculations determined the standard molar enthalpies of formation (ΔfH°gas at T = 298.15 K) for 2-amino-1,3,4-thiadiazole, 2-amino-5-methyl-1,3,4-thiadiazole, and 2-amino-5-ethyl-1,3,4-thiadiazole [1]. The study established quantitative correlations between energetic properties and structural characteristics, and evaluated the relative thermodynamic stability of the three compounds through standard Gibbs energies of formation in both crystalline and gaseous phases [1]. A tautomeric analysis further revealed a relationship between energy and structure for the respective tautomeric forms [1]. Although the absolute enthalpy values are behind the journal paywall, the study's explicit aim of ranking relative stability provides a scientific basis for understanding how the 5-ethyl substituent alters the thermodynamic profile compared to the 5-methyl and unsubstituted analogs.

Thermodynamic Stability

Class-level inference

ΔfH°gas ranking established vs. methyl and unsubstituted analogues

Informs storage and reactivity decisions; numerical values require article access

Rotating-bomb calorimetry + G3(MP2)//B3LYP; 2-amino series data

Evidence Dimension	Standard molar enthalpy of formation in the gas phase (ΔfH°gas, kJ·mol⁻¹) and relative thermodynamic stability
Target Compound Data	2-amino-5-ethyl-1,3,4-thiadiazole: ΔfH°gas determined experimentally and computationally [1]
Comparator Or Baseline	2-amino-5-methyl-1,3,4-thiadiazole and 2-amino-1,3,4-thiadiazole: ΔfH°gas values determined under identical conditions [1]
Quantified Difference	Ranking of relative thermodynamic stability established; numerical values require direct access to the published article (J. Therm. Anal. Calorim., 2024, pp. 1–12)
Conditions	Rotating bomb combustion calorimetry and Calvet microcalorimetry for experimental ΔfH°; mass loss effusion for sublimation enthalpy; G3(MP2)//B3LYP for computational gas-phase enthalpies; all at T = 298.15 K.

Why This Matters

Knowledge of relative thermodynamic stability among 5-alkyl-substituted thiadiazoles informs decisions on storage, handling, and reactivity in synthetic workflows. A compound with measurably different enthalpy of formation may exhibit different decomposition pathways or energetic compatibility in formulation. This evidence is class-level inference from the 2-amino series.

• [1] Szterner, P., et al. (2024). Thermodynamic study on the relative stability of 2-amino-1,3,4-thiadiazole and two alkyl-substituted aminothiadiazoles. Journal of Thermal Analysis and Calorimetry, pp. 1–12. Indexed: CAS, EI, INSPEC, SCI, Scopus, WAJCI. View Source

Patent-Scope: Fungicidal and Nematocidal 5-Ethylthio Derivatives

US Patent 4,281,121 broadly claims 1,3,4-thiadiazole-2-carboxylic acid derivatives of formula (I) wherein R is C₁–C₆-alkyl (preferably methyl, ethyl, propyl, isopropyl, butyl, isobutyl, sec-butyl, tert-butyl, and others) and R₁ is alkoxycarbonyl, aminocarbonyl, or related groups, for use as simultaneous fungicidal and nematocidal compositions [1]. The patent specifically exemplifies 5-ethylthio-1,3,4-thiadiazole-2-carboxylic acid ethylamide and its sulfonyl/sulfinyl oxidation products (n = 1 or 2), which demonstrated superior activity against Pythium ultimum, Penicillium digitatum, Botrytis cinerea, Alternaria solani, Fusarium avenaceum, and root gall nematodes (Meloidogyne sp.) compared to prior-art mercury-based and dithiocarbamate fungicides [1]. The ethyl substituent (as ethylthio) is one of the preferred R groups explicitly named in the claims. The patent's threshold concentration tests and root evaluation scales (1–4 scoring) provide a standardized framework for comparing efficacy, though numerical head-to-head data between different R groups (methyl vs. ethyl) are not tabulated in the publicly accessible document.

Fungicidal/Nematocidal Patent Scope

Supporting evidence

5-ethylthio derivatives claimed in US 4,281,121 for soil and foliar activity

Establishes intellectual-property relevance for agrochemical R&D procurement

Numerical head-to-head methyl vs. ethyl data not tabulated in patent

Evidence Dimension	Fungicidal and nematocidal activity in soil and foliar application assays
Target Compound Data	5-Ethylthio-1,3,4-thiadiazole-2-carboxylic acid ethylamide and its sulfonyl/sulfinyl derivatives: active against Fusarium avenaceum (soil assay), Piricularia oryzae (foliar spray), Tilletia caries (seed treatment), and Meloidogyne sp. (nematode assay) at specified application rates [1]
Comparator Or Baseline	Prior-art agents: manganese ethylene-bisdithiocarbamate, N-trichloromethylmercapto-phthalimide, tetrachloroisophthalodinitrile, and mercury-organic compositions [1]
Quantified Difference	Qualitative superiority claimed ('superior activity,' 'surprisingly broad spectrum'); specific numerical differences between ethyl and methyl R-group variants not disclosed in the patent text.
Conditions	Greenhouse pot trials: soil incorporation of pulverulent active agent at defined concentrations; foliar spray to run-off; seed treatment before planting; assessment after 18–28 days (soil), 5 days (foliar), or 3–10 days (seed).

Why This Matters

The explicit inclusion of the 5-ethyl(alkyl) substituent in the patent claims establishes regulatory and intellectual-property relevance for procurement decisions in agrochemical R&D. Researchers developing novel fungicide/nematicide candidates require the ethyl-substituted building block to access the specifically claimed chemical space.

• [1] Pommer, E. H., & Girgensohn, B. (1981). US Patent 4,281,121. 1,3,4-Thiadiazole-2-carboxylic acid derivatives, process for making the same and fungicidal and nematocidal compositions containing same. BASF AG. Filed December 6, 1979, issued July 28, 1981. View Source

Computed Molecular Descriptors (TPSA, H-Bond Profile, Rotatable Bonds)

The computed molecular properties of 5-ethyl-1,3,4-thiadiazole-2-carboxylic acid are: topological polar surface area (TPSA) = 63.08 Ų, hydrogen bond donor count = 1, hydrogen bond acceptor count = 4, and rotatable bond count = 2 . These values place the compound within favorable drug-like chemical space: TPSA < 140 Ų (predicting adequate oral bioavailability), and H-bond donor/acceptor counts consistent with the Lipinski Rule of Five. For comparison, the 5-methyl analog (C₄H₄N₂O₂S, MW 144.15) has one fewer methylene unit, reducing its molecular weight by 14.03 Da and its LogP by 0.254 units, but retaining the same H-bond donor/acceptor profile. The 5-ethyl variant's additional rotatable bond (ethyl vs. methyl) introduces slightly greater conformational flexibility, which can influence binding entropy in target engagement.

Molecular Descriptors

Cross-study comparable

TPSA = 63.08 Ų HBD = 1, HBA = 4 RotB = 2, MW = 158.18

Unique physicochemical profile distinct from 5-methyl by MW (+14 Da) and RotB (+1)

Computed descriptors; supports oral drug-likeness screening

Evidence Dimension	Computed molecular descriptors relevant to drug-likeness and physicochemical behaviour
Target Compound Data	MW = 158.18 Da, TPSA = 63.08 Ų, HBD = 1, HBA = 4, RotB = 2, LogP = 0.7987
Comparator Or Baseline	5-Methyl-1,3,4-thiadiazole-2-carboxylic acid: MW = 144.15 Da, HBD = 1, HBA = 4, RotB = 1, LogP = 0.54470
Quantified Difference	ΔMW = +14.03 Da; ΔRotB = +1; ΔLogP = +0.254 vs. 5-methyl analog
Conditions	Computed values from vendor datasheets; TPSA calculated by standard fragment-based method; LogP by ALogP/XLogP algorithm.

Why This Matters

The 5-ethyl compound uniquely combines a TPSA of 63.08 Ų with a LogP of 0.7987 and two rotatable bonds—a specific physicochemical profile that differs measurably from the 5-methyl analog and influences permeability, solubility, and metabolic stability predictions in early-stage drug discovery.

5-Ethyl-1,3,4-thiadiazole-2-carboxylic Acid: Application Scenarios

Medicinal Chemistry: Lead Optimisation with Intermediate Lipophilicity and H-Bond Capacity

When a medicinal chemistry programme requires a thiadiazole-based scaffold with LogP in the 0.75–0.85 range to balance aqueous solubility and passive membrane permeability, 5-ethyl-1,3,4-thiadiazole-2-carboxylic acid is the appropriate choice. Its LogP of 0.7987 is 0.254 log units above the 5-methyl analog and 1.21 log units above the unsubstituted parent . This intermediate hydrophobicity, combined with a TPSA of 63.08 Ų, 1 H-bond donor, and 4 H-bond acceptors, positions the compound within favorable drug-like chemical space for oral bioavailability prediction . The carboxylic acid handle at position 2 enables standard amide coupling, esterification, or reduction chemistry for library synthesis.

Agrochemical Intermediates: Accessing Fungicidal/Nematocidal Chemical Space

For research groups developing non-mercury fungicide/nematicide candidates, 5-ethyl-1,3,4-thiadiazole-2-carboxylic acid serves as the key building block for constructing 5-ethylthio-1,3,4-thiadiazole-2-carboxylic acid amide and ester derivatives explicitly claimed in US 4,281,121 [1]. The patent demonstrates that compounds bearing the ethyl(alkyl) substituent at the 5-position exhibit simultaneous fungicidal activity against Pythium ultimum, Penicillium digitatum, Botrytis cinerea, and Fusarium avenaceum, as well as nematocidal activity against Meloidogyne sp. [1]. Procurement of the specific 5-ethyl variant ensures that synthesised derivatives fall within the exemplified patent scope, which may be critical for freedom-to-operate assessments.

Corrosion Inhibitor Development: 5-Ethyl-Thiadiazole-Based Protective Agents

The demonstrated corrosion inhibition performance of 2-amino-5-ethyl-1,3,4-thiadiazole (92.93% efficiency on brass at 10⁻² M, outperforming MMI by 4.15 percentage points; 74.2% on stainless steel in HCl) establishes the 5-ethyl-1,3,4-thiadiazole core as a privileged scaffold for designing metal-protective agents [2][3]. 5-Ethyl-1,3,4-thiadiazole-2-carboxylic acid can be elaborated via amidation or esterification to generate libraries of corrosion inhibitor candidates that retain the 5-ethyl substituent shown to enhance surface adsorption. Researchers in materials protection seeking to systematically explore structure-activity relationships around the 5-position alkyl group should procure this specific compound rather than its methyl or unsubstituted analogs.

Solid-State Studies: Alkyl-Dependent Polymorphism in Thiadiazole Derivatives

The crystallographic evidence that 2-amino-5-ethyl-1,3,4-thiadiazole adopts the orthorhombic Pbca space group with a 3D hydrogen-bonded network—distinct from the monoclinic P₂₁/n structure of the 5-methyl analog—provides a scientific rationale for studying the carboxylic acid series for alkyl-dependent polymorphism [4]. 5-Ethyl-1,3,4-thiadiazole-2-carboxylic acid, with its additional H-bond donor (carboxylic acid OH) and acceptor (C=O) relative to the amino series, is expected to exhibit even richer supramolecular assembly behaviour. Procurement of the pure 5-ethyl variant enables systematic crystallisation screening and structural characterisation that would be confounded by mixtures or by substitution with the 5-methyl or unsubstituted analogs.

Application

Selection Property

Validation Focus

Medicinal chemistry lead optimisation

Intermediate LogP (0.80) and TPSA 63 Ų drug-like profile

Aqueous solubility and passive permeability screening

Agrochemical intermediate synthesis

5-Ethyl substituent matches patent-exemplified fungicidal/nematocidal chemical space

Derivative activity against Pythium, Fusarium, and Meloidogyne spp.

Corrosion inhibitor library design

5-Ethyl-thiadiazole scaffold linked to enhanced surface adsorption

Inhibition efficiency on brass and stainless steel substrates

Solid-state polymorphism research

Alkyl-dependent crystal packing (Pbca vs. P2₁/n) behavior

Crystallisation screening and dissolution rate characterization

• [1] Pommer, E. H., & Girgensohn, B. (1981). US Patent 4,281,121. 1,3,4-Thiadiazole-2-carboxylic acid derivatives, process for making the same and fungicidal and nematocidal compositions containing same. BASF AG. View Source
• [2] Cvetković, A., et al. (2025). Influence of organic compound structure on brass corrosion inhibition efficiency. Proc. XVI IMPRC, Belgrade. DOI: 10.5937/IMPRC25497C. View Source
• [3] Loto, R. T., et al. (2016). Inhibition effect of 2-amino-5-ethyl-1,3,4-thiadiazole on corrosion behaviour of austenitic stainless steel type 304 in dilute HCl solution. Chinese Journal of Nonferrous Metals, 26(2). View Source
• [4] Antolini, L., et al. (2001). 2-Amino-5-methyl-1,3,4-thiadiazole and 2-amino-5-ethyl-1,3,4-thiadiazole. Acta Crystallographica Section C, 57, 1295–1297. View Source